N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-9H-purin-6-amine trifluoroacetate

• IUPAC Name: N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-7H-purin-6-amine
• InChI: InChI=1S/C13H15N7O/c1-2-4-8(3-1)13-19-9(20-21-13)5-14-11-10-12(16-6-15-10)18-7-17-11/h6-8H,1-5H2,(H2,14,15,16,17,18)
• InChI Key: ZESNIJVSMHGZBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=NC(=NO2)CNC3=NC=NC4=C3NC=N4
• Molecular Formula: C13H15N7O
• Molecular Weight: 285.30 g/mol

Description

N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-9H-purin-6-amine trifluoroacetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CPI-444 and is a small molecule inhibitor of adenosine A2A receptor.

Mechanism of Action

CPI-444 is a selective inhibitor of adenosine A2A receptor. Adenosine A2A receptor is a G protein-coupled receptor that is expressed on various immune cells, including T cells, B cells, and myeloid cells. Activation of adenosine A2A receptor leads to the suppression of the immune system by inhibiting the production of pro-inflammatory cytokines and promoting the production of anti-inflammatory cytokines. CPI-444 inhibits the adenosine A2A receptor, which leads to the activation of the immune system and enhances the antitumor immune response.
Biochemical and Physiological Effects
CPI-444 has been shown to have significant biochemical and physiological effects. In preclinical studies, CPI-444 has been shown to enhance the antitumor immune response by activating the immune system. CPI-444 has also been shown to enhance the efficacy of other immunotherapies, such as anti-PD-1 therapy. CPI-444 has a good safety profile and has shown to be well-tolerated in preclinical studies.

Advantages and Limitations for Lab Experiments

CPI-444 has several advantages for lab experiments. CPI-444 is a small molecule inhibitor, which makes it easy to handle and administer in preclinical studies. CPI-444 has a good safety profile and has shown to be well-tolerated in preclinical studies. CPI-444 has also shown to enhance the efficacy of other immunotherapies, which makes it a promising candidate for combination therapies.
However, there are also some limitations for lab experiments using CPI-444. CPI-444 is a selective inhibitor of adenosine A2A receptor, which means that it may not be effective in tumors that do not express adenosine A2A receptor. CPI-444 may also have limited efficacy as a single agent in tumors that have a high expression of adenosine A2A receptor.

Future Directions

There are several future directions for the research and development of CPI-444. One of the most promising future directions is the clinical development of CPI-444 as a cancer immunotherapy. CPI-444 has shown promising results in preclinical studies, and several clinical trials are currently ongoing to evaluate the safety and efficacy of CPI-444 in cancer patients.
Another future direction is the development of CPI-444 as a combination therapy with other immunotherapies. CPI-444 has shown to enhance the efficacy of other immunotherapies, such as anti-PD-1 therapy. Combination therapies with CPI-444 and other immunotherapies may lead to better treatment outcomes for cancer patients.
In conclusion, N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-9H-purin-6-amine trifluoroacetate is a chemical compound that has shown promising applications in the field of cancer immunotherapy. CPI-444 inhibits the adenosine A2A receptor, which leads to the activation of the immune system and enhances the antitumor immune response. CPI-444 has a good safety profile and has shown to be well-tolerated in preclinical studies. Several clinical trials are currently ongoing to evaluate the safety and efficacy of CPI-444 in cancer patients. Combination therapies with CPI-444 and other immunotherapies may lead to better treatment outcomes for cancer patients.

Scientific Research Applications

CPI-444 has shown potential applications in various fields of scientific research. One of the most promising applications of CPI-444 is in the field of cancer immunotherapy. Adenosine A2A receptor has been shown to play a crucial role in suppressing the immune system in the tumor microenvironment. CPI-444 inhibits the adenosine A2A receptor, which leads to the activation of the immune system and enhances the antitumor immune response. CPI-444 has shown promising results in preclinical studies as a single agent and in combination with other immunotherapies.